Cas no 216394-11-5 (2-methoxy-4-methylbenzene-1-sulfonylchloride)

• Product Name: 2-methoxy-4-methylbenzene-1-sulfonylchloride
• CAS No: 216394-11-5
• MF: C₈H₉ClO₃S
• MW: 220.673260450363
• MDL: MFCD01318157
• CID: 92457
• PubChem ID: 11345048
• Update Time: 2025-10-28

2-methoxy-4-methylbenzene-1-sulfonylchloride Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-methylbenzene-1-sulfonyl chloride
• 2-Methoxy-4-methylbenzenesulphonyl chloride
• 2-METHOXY-4-METHYLBENZENESULFONYL CHLORIDE
• 2-methoxy-4-methyl-benzenesulfonyl Chloride
• 2-MethoxybenzylaMine
• 3-methoxy-toluene-4-sulfonyl chloride
• 3-Methoxy-toluol-4-sulfonylchlorid
• 3-Methoxy-toluol-sulfonsaeure-(4)-chlorid
• m-Kresolmethylaether-sulfonsaeure-(6)-chlorid
• 2-methoxy-4-methylbenzene-1-sulfonylchloride
• DTXSID70463022
• SCHEMBL533956
• 2-methoxy-4-methylbenzenesulfonyl chloride, AldrichCPR
• FT-0612794
• EN300-111721
• BEDNMYGUVYQPTP-UHFFFAOYSA-N
• AKOS005139312
• A815565
• BCP21984
• 2-methoxy-4-methylbenzenesulfonylchloride
• MFCD01318157
• AMY42045
• 2-methoxy-4-methyl-benzenesulfonylchloride
• 2-Methoxy-4-methylphenylsulfonyl chloride
• Benzenesulfonyl chloride, 2-methoxy-4-methyl-
• 216394-11-5
• 2-methoxy4-methyl-benzenesulfonylchloride
• 2-methoxy-4-methylbenzensulfonyl chloride
• G41173
• DB-045651
• HS-3046

• MDL： MFCD01318157
• Inchi： 1S/C8H9ClO3S/c1-6-3-4-8(13(9,10)11)7(5-6)12-2/h3-5H,1-2H3
• InChI Key： BEDNMYGUVYQPTP-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(C)=CC=1OC)(=O)=O
• BRN： 2838636

Computed Properties

• Exact Mass: 219.99600
• Monoisotopic Mass: 219.9960930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.326±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 87-89°C
• Boiling Point: 319.9°Cat760mmHg
• Flash Point: 147.3°C
• Refractive Index: 1.529
• Solubility: Very slightly soluble (0.86 g/l) (25 º C),
• PSA: 51.75000
• LogP: 3.01190
• Sensitiveness: Moisture Sensitive
• Solubility: React with water

2-methoxy-4-methylbenzene-1-sulfonylchloride Security Information

• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• HazardClass：8
• PackingGroup：II
• Packing Group：II
• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45
• Packing Group：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 2-methoxy-4-methylbenzene-1-sulfonylchloride

Comprehensive Overview of 2-Methoxy-4-methylbenzene-1-sulfonyl chloride (CAS No. 216394-11-5)

2-Methoxy-4-methylbenzene-1-sulfonyl chloride (CAS No. 216394-11-5) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical intermediates. This compound, characterized by its methoxy and methyl substituents on the benzene ring, plays a pivotal role in the development of high-performance materials and bioactive molecules. Its unique chemical properties make it a valuable reagent for sulfonylation reactions, which are critical in drug discovery and agrochemical research.

In recent years, the demand for 2-methoxy-4-methylbenzene-1-sulfonyl chloride has surged due to its applications in green chemistry and sustainable synthesis. Researchers are increasingly focusing on eco-friendly methodologies to reduce waste and improve efficiency, aligning with global trends like carbon neutrality and circular economy. This compound’s versatility in forming sulfonamide linkages has also made it a hotspot in AI-driven drug design, where computational tools predict its reactivity for targeted molecular modifications.

The synthesis of 2-methoxy-4-methylbenzene-1-sulfonyl chloride typically involves the chlorosulfonation of 2-methoxy-4-methylbenzene, a process optimized for high yield and minimal byproducts. Analytical techniques such as HPLC, NMR, and mass spectrometry ensure its purity, which is crucial for pharmaceutical-grade applications. Users frequently search for “sulfonyl chloride safety protocols” or “handling sulfonylating agents”, reflecting the need for precise operational guidelines in laboratories.

Beyond pharmaceuticals, CAS No. 216394-11-5 is explored in material science for creating advanced polymers with enhanced thermal stability. Its incorporation into photoresist materials highlights its relevance in semiconductor manufacturing, a sector booming with the rise of 5G technology and IoT devices. Discussions on platforms like ResearchGate often highlight its role in cross-coupling reactions, a trending topic in catalysis research.

For suppliers and manufacturers, 2-methoxy-4-methylbenzene-1-sulfonyl chloride represents a niche yet growing market. SEO-optimized queries such as “buy 216394-11-5” or “sulfonyl chloride suppliers” indicate commercial interest. Regulatory compliance, particularly regarding REACH and GMP standards, is another frequent search theme, underscoring the importance of quality certifications in procurement decisions.

In conclusion, 2-methoxy-4-methylbenzene-1-sulfonyl chloride (CAS No. 216394-11-5) bridges multiple scientific disciplines, from medicinal chemistry to nanotechnology. Its adaptability to cutting-edge research and alignment with sustainability goals ensure its continued relevance. Future studies may explore its potential in bioconjugation or smart materials, further expanding its industrial footprint.